Cas no 2025296-20-0 (2-(2-bromopropyl)oxolane)

• Product Name: 2-(2-bromopropyl)oxolane
• CAS No: 2025296-20-0
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 6378292
• PubChem ID: 164645716
• Update Time: 2025-08-05

2-(2-bromopropyl)oxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)oxolane
• EN300-1906501
• 2025296-20-0

• Inchi： 1S/C7H13BrO/c1-6(8)5-7-3-2-4-9-7/h6-7H,2-5H2,1H3
• InChI Key： QDDMWBIRIDAIRZ-UHFFFAOYSA-N
• SMILES： BrC(C)CC1CCCO1

Computed Properties

• Exact Mass: 192.01498g/mol
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(2-bromopropyl)oxolane

Introduction to 2-(2-Bromopropyl)Oxolane (CAS No: 2025296-20-0)

2-(2-Bromopropyl)Oxolane, also known by its CAS number 2025296-20-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, polymer chemistry, and materials science. This compound is a brominated cyclic ether, specifically an oxolane derivative, which makes it highly valuable for its unique chemical properties and reactivity.

The structure of oxolane itself is a five-membered ring consisting of four carbon atoms and one oxygen atom. The substitution at the 2-position with a bromopropyl group introduces a bromine atom, which enhances the compound's reactivity and functional versatility. This makes oxolane derivatives particularly useful in various chemical transformations, including nucleophilic substitutions, polymerizations, and cross-coupling reactions.

Recent advancements in synthetic chemistry have further highlighted the potential of oxolane derivatives. For instance, studies have demonstrated their utility as intermediates in the synthesis of biodegradable polymers and as building blocks for drug delivery systems. The bromine atom in oxolane derivatives facilitates controlled radical polymerization, enabling the creation of materials with tailored properties such as biocompatibility and degradability.

In terms of applications, oxolane derivatives are increasingly being explored for their role in sustainable chemistry. For example, researchers have reported the use of these compounds in the development of eco-friendly adhesives and coatings. The ability to tune the physical properties of these materials through simple chemical modifications makes them highly attractive for industrial applications.

The synthesis of oxolane derivatives, including CAS No: 2025296-20-0, typically involves either ring-opening polymerization or direct substitution reactions. Recent studies have optimized these processes to enhance yield and selectivity, paving the way for large-scale production and commercialization.

In conclusion, CAS No: 2025296-20-0, or oxolane derivatives, represent a promising class of compounds with diverse applications across multiple disciplines. As research continues to uncover new potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.